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Introduction

The Sulfinol process is a widely used acid gas removal technology that employs a mixed
solvent to remove contaminants like hydrogen sulfide (H2S), carbon dioxide (COz2), carbonyl
sulfide (COS), and mercaptans from gas streams.[1][2] The solvent is a combination of a
chemical solvent (an alkanolamine), a physical solvent (sulfolane), and water.[2] The Sulfinol-D
variant specifically uses Di-isopropanolamine (DIPA) as the chemical solvent.[1][3] This
combination of physical and chemical absorption results in high acid gas removal capacity and
lower energy requirements for regeneration compared to purely chemical solvent processes.[3]

Simulating the Sulfinol-D process is crucial for optimizing design, troubleshooting operational
issues, and evaluating the impact of varying feed conditions. Aspen HYSYS, a leading process
simulator in the energy industry, provides a robust platform for modeling this process.[4] Its
"Acid Gas - Chemical Solvents" property package is specifically designed for these systems,
supporting solvent blends like Sulfolane and DIPA and utilizing rigorous thermodynamic models
like the Electrolyte NRTL model.[5][6]
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This document provides a detailed protocol for setting up and running a steady-state simulation
of the Sulfinol-D process using Aspen HYSYS.

Simulation Setup and Workflow

The initial setup in Aspen HYSYS involves defining the chemical components, selecting the
appropriate thermodynamic fluid package, and entering the simulation environment. This
foundational stage is critical for the accuracy of the model.

@Aspen HYSYS

Create Component List
(H2S, CO2, H20, Methane, Sulfolane, DIPA)

Select Fluid Package:
'‘Acid Gas - Chemical Solvents'

Define Solvent Blend:
Sulfolane + DIPA

Enter Simulation Environment

Click to download full resolution via product page
Caption: Workflow for initial simulation setup in Aspen HYSYS.

Experimental Protocol: Simulation in Aspen HYSYS

This protocol outlines the step-by-step methodology for building and running the Sulfinol-D
process simulation.
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Protocol 1: Environment Configuration

o Component List Creation:

o Navigate to the "Component Lists" folder in the "Navigation Pane" and add a new
component list.

o Add all necessary components for the sour gas and the Sulfinol-D solvent. A typical list is
provided in Table 1. Aspen HYSYS has pre-defined libraries for common components.
Sulfolane and DIPA are available within the HYSYS database.

o Fluid Package Selection:
o Navigate to the "Fluid Packages" folder and add a new fluid package.

o Select the Acid Gas - Chemical Solvents property package.[6][7] This package is
specifically designed for amine treating and mixed solvent systems. It uses the Electrolyte
NRTL model for the liquid phase and the Peng-Robinson equation of state for the vapor
phase.[6]

o On the "Solvents" tab, select "Sulfolane + DIPA" as the solvent blend.

o Enter Simulation Environment: Once the components and fluid package are defined, click
the "Simulation” button at the bottom left to enter the main process flowsheet environment.

© 2026 BenchChem. All rights reserved. 3/12 Tech Support


https://ijsdr.org/papers/IJSDR2405138.pdf
https://home.aspentech.com/-/media/aspentech/home/resources/jump-start-guide/pdfs/fy18/q3/at-03943-jsg-acid-gas-cleaning-aspen-hysys.pdf?sc_lang=en
https://ijsdr.org/papers/IJSDR2405138.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14493412?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Component Formula Type

Hydrogen Sulfide H2S Sour Gas

Carbon Dioxide CO2 Sour Gas
Methane CHa Hydrocarbon
Ethane CzHe Hydrocarbon
Water H20 Solvent/Sour Gas
Sulfolane CaHs02S Physical Solvent
Di-isopropanolamine (DIPA) CeH1sNO:2 Chemical Solvent

Table 1: Example Component

List for Sulfinol-D Simulation.

Protocol 2: Process Flowsheet Construction

The core of the Sulfinol-D process consists of an absorption loop and a regeneration loop. This
involves an absorber to remove acid gases and a regenerator (stripper) to clean the solvent for
recycling.[7]
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Caption: Simplified Process Flow Diagram (PFD) for the Sulfinol-D Process.

¢ Add Unit Operations: From the "Model Palette," add the following unit operations to the
flowsheet:

o Absorber: Use the "Absorber" column model.
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[e]

Regenerator: Use a "Distillation Column" with a condenser and reboiler.[7]

(¢]

Heat Exchangers: Use "Heater" or "Cooler" models for simple units and "HeatExchanger"
for the lean/rich exchanger.

o

Pump: To increase the pressure of the lean solvent.

[¢]

Valve: To reduce the pressure of the rich solvent before regeneration.

o Connect Streams: Connect the unit operations using material and energy streams as
depicted in the PFD above. Ensure logical flow from the sour gas inlet to the sweet gas and
acid gas outlets, with the solvent circulating in a closed loop.

Protocol 3: Data Input and Simulation Execution

o Define Stream Conditions: Double-click on the main inlet streams (Sour Gas and Lean
Solvent Makeup) to open their property windows. Input the known process conditions.
Example values are provided in Table 2. The composition of the circulating lean solvent will
be defined by its initial makeup and what the simulation calculates.
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Parameter Sour Gas Stream Lean Solvent Stream
Temperature 40 °C 50 °C

Pressure 6000 kPa 6100 kPa

Molar Flow 1500 kgmole/hr 2500 kgmole/hr

Composition (Mole %)

H2S 5.0% 0.01%
CO:2 10.0% 0.05%
Methane 84.0% 0.0%

Water 1.0% 20.0%
DIPA 0.0% 40.0%
Sulfolane 0.0% 40.0%

Table 2: Example Input Stream
Conditions.

o Specify Equipment Parameters: Define the key operational parameters for the columns and
other units. This requires process knowledge or design specifications. Table 3 provides
typical starting points.

© 2026 BenchChem. All rights reserved. 7/12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14493412?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Equipment Parameter Value

Absorber (T-100) Number of Stages 20

Inlet Pressure 6000 kPa

Pressure Drop 50 kPa

Regenerator (T-101) Number of Stages 15 (incl. Condenser/Reboiler)
Condenser Pressure 110 kPa

Reboiler Pressure 120 kPa

Reboiler Duty

Calculated or Specified

Reflux Ratio

15

Table 3: Key Equipment

Specification Parameters.

e Run and Converge: Once all necessary inputs are provided, activate the HYSYS solver.

Monitor the solver status for convergence. If errors occur, troubleshoot by checking degrees

of freedom, input specifications, and initial estimates.

Data Analysis and Results

After the simulation converges, the performance of the Sulfinol-D unit can be evaluated by

analyzing the composition of the outlet streams and the energy consumption of the process.
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Run Simulation & Achieve Convergence
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Caption: Workflow for analyzing simulation results and process optimization.

Key Performance Indicators (KPIs)

The primary results to analyze include the sweet gas purity, acid gas loading in the solvent, and
the energy required for regeneration. A summary of typical results is shown in Table 4.
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Parameter Value Unit

Sweet Gas Outlet

H2>S Composition <4 ppmv

CO2 Composition <2 mol %

Solvent Analysis

Rich Solvent H2S Loading 0.25 mole HzS / mole DIPA

Lean Solvent H2S Loading 0.01 mole H2S / mole DIPA

Energy Consumption

Regenerator Reboiler Duty 5.0E+07 kJ/hr

Table 4: Example Simulation

Results Summary.

These results can be used to perform sensitivity analyses, where input parameters like solvent
circulation rate, absorber temperature, or reboiler duty are varied to find the optimal operating
conditions that meet product specifications with minimal energy cost.

Conclusion

Simulating the Sulfinol-D process in Aspen HYSYS using the "Acid Gas - Chemical Solvents"
property package provides a powerful tool for process design, analysis, and optimization. By
following the detailed protocols for setup, flowsheet construction, and data input, researchers
and engineers can accurately model the performance of the unit. The analysis of key output
data, such as sweet gas purity and regeneration energy, allows for informed decision-making to
enhance efficiency and ensure compliance with environmental and product specifications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 10/12 Tech Support


https://www.benchchem.com/product/b14493412?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14493412?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

References

e 1. netl.doe.gov [netl.doe.gov]
e 2. Sulfinol | netl.doe.gov [netl.doe.gov]
e 3. scribd.com [scribd.com]

e 4. Simulation of CO2 Absorption from Natural Gas with Sulfinol-M » SANILCO PROVIDE
YOUR CHALLENGES SOLUTION [chemengproj.ir]

o 5. aspentech.com [aspentech.com]
e 6. ijsdr.org [ijsdr.org]
e 7. home.aspentech.com [home.aspentech.com]

» To cite this document: BenchChem. [Application Note & Protocol: Simulating the Sulfinol-D
Process with Aspen HYSYS]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14493412/docs#application-note-protocol-simulating-
the-sulfinol-d-process-with-aspen-hysys]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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